Trimethyl-[[4-(trimethylsilylmethyl)phenyl]methyl]silane

• CAS No.: 17557-09-4
• Molecular Formula: C14H26Si2
• Molecular Weight: 250.53 g/mol
• IUPAC Name: trimethyl-[[4-(trimethylsilylmethyl)phenyl]methyl]silane
• InChI: InChI=1S/C14H26Si2/c1-15(2,3)11-13-7-9-14(10-8-13)12-16(4,5)6/h7-10H,11-12H2,1-6H3
• InChI Key: IYXXYCYJDDVART-UHFFFAOYSA-N
• SMILES: C[Si](C)(C)CC1=CC=C(C=C1)C[Si](C)(C)C
• Synonyms: Silane,[1,4-phenylenebis(methylene)]bis[trimethyl

Description

Trimethyl-[[4-(trimethylsilylmethyl)phenyl]methyl]silane) is an organic silicon compound with the chemical formula C14H26Si2. It is characterized by the presence of two trimethylsilyl groups attached to a benzene ring at the 1,4 positions. This compound is known for its unique chemical properties and is used in various scientific and industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

Trimethyl-[[4-(trimethylsilylmethyl)phenyl]methyl]silane) is typically synthesized by reacting 1,4-dibromobenzene with trimethylmagnesium silicide. The reaction is carried out in a dry environment to prevent the influence of moisture and oxygen, which can affect the yield and purity of the product .

Industrial Production Methods

In industrial settings, the production of this compound) follows similar synthetic routes but on a larger scale. The process involves the use of specialized equipment to maintain anhydrous conditions and to handle the reagents safely. The product is then purified through distillation or recrystallization to achieve the desired purity levels .

Chemical Reactions Analysis

Types of Reactions

Trimethyl-[[4-(trimethylsilylmethyl)phenyl]methyl]silane) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form silanol derivatives.

Reduction: It can be reduced to form simpler silane compounds.

Substitution: The trimethylsilyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Reagents like halogens or organometallic compounds are employed for substitution reactions.

Major Products Formed

The major products formed from these reactions include silanol derivatives, simpler silane compounds, and various substituted benzene derivatives .

Scientific Research Applications

Trimethyl-[[4-(trimethylsilylmethyl)phenyl]methyl]silane) has a wide range of applications in scientific research:

Chemistry: It is used as a precursor for the synthesis of other organosilicon compounds and as a catalyst in various organic reactions.

Biology: The compound is used in the development of silicon-based biomaterials and in the study of silicon’s role in biological systems.

Medicine: It is explored for its potential use in drug delivery systems and as a component in medical devices.

Industry: The compound is used in the production of optoelectronic devices and as a solvent or catalyst in industrial processes.

Mechanism of Action

The mechanism of action of Trimethyl-[[4-(trimethylsilylmethyl)phenyl]methyl]silane) involves its interaction with various molecular targets and pathways. The trimethylsilyl groups enhance the compound’s stability and reactivity, allowing it to participate in a wide range of chemical reactions. The benzene ring provides a rigid framework that influences the compound’s overall reactivity and interaction with other molecules .

Comparison with Similar Compounds

Similar Compounds

1,4-Bis(trimethylsilyl)benzene: Similar in structure but with different reactivity and applications.

p-Phenylenebis(trimethylsilane): Another compound with similar structural features but distinct chemical properties.

Uniqueness

Trimethyl-[[4-(trimethylsilylmethyl)phenyl]methyl]silane) is unique due to its specific arrangement of trimethylsilyl groups and the resulting chemical properties. This uniqueness makes it valuable in specialized applications where other similar compounds may not be as effective .